Cas no 808737-51-1 (Benzamide,N-2-pentyn-1-yl-)

• Product Name: Benzamide,N-2-pentyn-1-yl-
• CAS No: 808737-51-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 715091
• PubChem ID: 45119364
• Update Time: 2025-04-19

Benzamide,N-2-pentyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-2-pentyn-1-yl-
• Benzamide, N-2-pentynyl- (9CI)
• N-pent-2-ynylbenzamide
• DTXSID30668910
• N-(Pent-2-yn-1-yl)benzamide
• 808737-51-1

• Inchi： 1S/C12H13NO/c1-2-3-7-10-13-12(14)11-8-5-4-6-9-11/h4-6,8-9H,2,10H2,1H3,(H,13,14)
• InChI Key： VXBZWZVKDFWPDU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC#CCC

Computed Properties

• Exact Mass: 187.1
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1A^2